3-Hydroxyhexanoic Acid Methyl Ester
3-Hydroxyhexanoic Acid Methyl Ester
Methyl (±)-3-hydroxyhexanoate, also known as fema 3508 or methyl 3-hydroxycaproate, belongs to the class of organic compounds known as beta hydroxy acids and derivatives. Beta hydroxy acids and derivatives are compounds containing a carboxylic acid substituted with a hydroxyl group on the C3 carbon atom. Methyl (±)-3-hydroxyhexanoate is soluble (in water) and an extremely weak acidic (essentially neutral) compound (based on its pKa). Within the cell, methyl (±)-3-hydroxyhexanoate is primarily located in the cytoplasm. Methyl (±)-3-hydroxyhexanoate has a sweet, fruity, and juicy taste.
Brand Name:
Vulcanchem
CAS No.:
21188-58-9
VCID:
VC0142731
InChI:
InChI=1S/C7H14O3/c1-3-4-6(8)5-7(9)10-2/h6,8H,3-5H2,1-2H3
SMILES:
CCCC(CC(=O)OC)O
Molecular Formula:
C7H14O3
Molecular Weight:
146.18 g/mol
3-Hydroxyhexanoic Acid Methyl Ester
CAS No.: 21188-58-9
Reference Standards
VCID: VC0142731
Molecular Formula: C7H14O3
Molecular Weight: 146.18 g/mol
| CAS No. | 21188-58-9 |
|---|---|
| Product Name | 3-Hydroxyhexanoic Acid Methyl Ester |
| Molecular Formula | C7H14O3 |
| Molecular Weight | 146.18 g/mol |
| IUPAC Name | methyl 3-hydroxyhexanoate |
| Standard InChI | InChI=1S/C7H14O3/c1-3-4-6(8)5-7(9)10-2/h6,8H,3-5H2,1-2H3 |
| Standard InChIKey | ACCRBMDJCPPJDX-UHFFFAOYSA-N |
| SMILES | CCCC(CC(=O)OC)O |
| Canonical SMILES | CCCC(CC(=O)OC)O |
| Appearance | Unit:25 mgSolvent:nonePurity:98+%Physical liquid |
| Density | 0.994-1.010 |
| Physical Description | colourless to pale yellow liquid |
| Description | Methyl (±)-3-hydroxyhexanoate, also known as fema 3508 or methyl 3-hydroxycaproate, belongs to the class of organic compounds known as beta hydroxy acids and derivatives. Beta hydroxy acids and derivatives are compounds containing a carboxylic acid substituted with a hydroxyl group on the C3 carbon atom. Methyl (±)-3-hydroxyhexanoate is soluble (in water) and an extremely weak acidic (essentially neutral) compound (based on its pKa). Within the cell, methyl (±)-3-hydroxyhexanoate is primarily located in the cytoplasm. Methyl (±)-3-hydroxyhexanoate has a sweet, fruity, and juicy taste. |
| Solubility | insoluble in water and fat |
| Synonyms | Methyl 3-Hydroxycaproate; Methyl 3-Hydroxyhexanoate; |
| Reference | 1. T. Niwa, K. Yamada, T. Ohki, H. Furukawa “3-Hydroxyhexanoic acid: an abnormal metabolite in urine and serum of diabetic ketoacidotic patients” Journal of Chromatography, vol. 337 pp. 1-7, 19852. P. Jones et al. “Improved Stable Isotope Dilution-Gas Chromatography-Mass Spectrometry Method for Serum or Plasma Free 3-Hydroxy-Fatty Acids and Its Utility for the Study of Disorders of Mitochondrial Fatty Acid beta-Oxidation” Clinical Chemistry, vol. 46, pp. 149-155, 20003. P. Jones et al. “Accumulation of free 3-hydroxy fatty acids in the culture media of fibroblasts from patients deficient in long-chain l-3-hydroxyacyl-CoA dehydrogenase: a useful diagnostic aid” Clinical Chemistry, vol. 47(7) pp. 1190-1194, 2001 |
| PubChem Compound | 519845 |
| Last Modified | Nov 11 2021 |
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